Cas no 5897-19-8 (Cyclizine Lactate)

• Product Name: Cyclizine Lactate
• CAS No: 5897-19-8
• MF: C₂₁H₂₈N₂O₃
• MW: 356.458625793457
• CID: 1613397
• Update Time: 2025-11-01

Cyclizine Lactate Chemical and Physical Properties

Names and Identifiers

• Cyclizine Lactate
• Cyclizine lactate [USAN:BAN]
• 1-(Diphenylmethyl)-4-methylpiperazine monolactate
• BW 4783
• UNII-861R00J986
• Piperazine, 1-(diphenylmethyl)-4-methyl-, mono(2-hydroxypropanoate)
• 2-hydroxypropanoic acid - 1-(diphenylmethyl)-4-methylpiperazine (1:1)
• 1-benzhydryl-4-methylpiperazine,2-hydroxypropanoic acid

• Inchi： 1S/C18H22N2.C3H6O3/c1-19-12-14-20(15-13-19)18(16-8-4-2-5-9-16)17-10-6-3-7-11-17;1-2(4)3(5)6/h2-11,18H,12-15H2,1H3;2,4H,1H3,(H,5,6)
• InChI Key： JOROEVAWQLGPFQ-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C.N1(C(C2C=CC=CC=2)C2C=CC=CC=2)CCN(C)CC1

Cyclizine Lactate Security Information

• Hazardous Material transportation number：3249
• HazardClass：6.1(b)
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on Cyclizine Lactate

Comprehensive Overview of Cyclizine Lactate (CAS No. 5897-19-8): Properties, Applications, and Modern Research Insights

Cyclizine Lactate (CAS No. 5897-19-8) is a pharmaceutical compound widely recognized for its antihistaminic and antiemetic properties. As a derivative of piperazine, it belongs to the class of H1-receptor antagonists, making it effective in managing motion sickness, vertigo, and nausea. The lactate salt form of cyclizine enhances its solubility and bioavailability, which is critical for oral and injectable formulations. This article delves into its chemical structure, mechanism of action, therapeutic uses, and emerging trends in research, addressing common queries such as "how does cyclizine lactate work" and "cyclizine lactate vs. other antiemetics."

The molecular formula of Cyclizine Lactate is C₁₉H₂₂N₂·C₃H₆O₃, with a molecular weight of 388.47 g/mol. Its chemical structure features a diphenylmethyl group linked to a methylpiperazine ring, while the lactate moiety improves stability. Researchers often investigate "cyclizine lactate synthesis" and "analytical methods for purity testing," given its importance in pharmaceutical quality control. Recent studies highlight its potential off-label applications, such as adjunct therapy for migraine-associated nausea, a topic gaining traction in medical forums.

In clinical settings, Cyclizine Lactate is favored for its rapid onset of action (30–60 minutes) and minimal sedative effects compared to first-generation antihistamines. Patients frequently search for "cyclizine lactate side effects" or "is cyclizine lactate safe during pregnancy," reflecting concerns about drug safety. Current guidelines suggest cautious use in pregnancy (Category B) due to limited data, though it is generally considered low-risk for short-term use. Its cost-effectiveness and over-the-counter availability in some regions also contribute to its popularity.

Emerging trends include exploring cyclizine lactate in palliative care to manage opioid-induced nausea, a niche application highlighted in recent oncology journals. Additionally, the compound’s stability under varying pH conditions makes it a candidate for novel drug delivery systems, such as transdermal patches. With the rise of telemedicine, queries like "can cyclizine lactate be prescribed online" underscore shifting consumer behaviors. Environmental impact studies on pharmaceutical residues also occasionally feature cyclizine lactate degradation pathways, aligning with global sustainability goals.

From a regulatory perspective, Cyclizine Lactate is approved by major agencies like the FDA and EMA, though formulations vary by region. Compounding pharmacies often address "cyclizine lactate dosage forms" for pediatric or geriatric patients, emphasizing personalized medicine. Analytical techniques like HPLC and mass spectrometry are pivotal in ensuring batch consistency, a point reiterated in pharmacopeial monographs. As the demand for non-drowsy antiemetics grows, cyclizine lactate remains a benchmark in its class, with ongoing research into drug-drug interactions and long-term efficacy.

In conclusion, Cyclizine Lactate (CAS No. 5897-19-8) exemplifies a versatile therapeutic agent with well-established efficacy and expanding applications. Its relevance in addressing motion sickness, postoperative nausea, and niche indications ensures continued interest from clinicians and researchers alike. By addressing trending questions and integrating modern scientific advancements, this overview aims to serve as a trusted resource for professionals and curious readers.